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Pharmacodynamics, DAT Affinity, and Structural

Pharmacology[1]

Executive Summary
D2PM (Diphenylprolinol;

_(_)_

-diphenyl-2-pyrrolidinemethanol) is a synthetic psychoactive agent belonging to the pipradrol
derivative class. It functions primarily as a norepinephrine-dopamine reuptake inhibitor (NDRI).

While often confused in gray literature with its desoxy-analogue 2-DPMP (Desoxypipradrol),
D2PM is distinct in its chemical structure (containing a hydroxyl group) and pharmacological
potency. Research indicates that while D2PM exhibits high affinity for the dopamine transporter
(DAT), it is generally less potent than its desoxy-counterparts (2-DPMP and Desoxy-D2PM). Its
mechanism of action is strictly that of a transporter blocker, not a substrate-type releaser,
resulting in a psychostimulant profile similar to methylphenidate but with a distinct duration and

toxicity window.
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Chemical Identity & Structural Pharmacology

To understand the affinity profile of D2PM, one must analyze its structural relationship to the

parent compound, pipradrol. The "desoxy" modification (removal of the hydroxyl group)

typically increases lipophilicity and DAT potency in this scaffold.

Common DAT Potency
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Structure-Activity Relationship (SAR) Diagram

The following diagram illustrates the chemical genealogy and the impact of structural

modifications on transporter affinity.
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Caption: Structural relationship between D2PM and related pipradrol derivatives.
Dehydroxylation generally increases DAT affinity and blood-brain barrier permeability.

Pharmacodynamics: DAT Affinity & Selectivity

D2PM acts as a potent inhibitor of the dopamine transporter (DAT) and norepinephrine
transporter (NET), with negligible affinity for the serotonin transporter (SERT). This high
DAT/SERT ratio characterizes it as a pure psychostimulant with high abuse potential, distinct
from entactogens like MDMA.

Quantitative Affinity Data

The values below represent inhibition constants (

or

) derived from competitive radioligand binding assays (using [
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H]WIN35,428 or |

[JRTI-121) and uptake inhibition assays.

Reference
Target Parameter Value (Approx.)
Benchmark
DAT (Dopamine 2-DPMP: 70 nM;
Uptak 100 - 500 nM* _
Transporter) (Uptake) Cocaine: ~400 nM
NET (Norepinephrine 150 nM pioradrol: 130 nM
~ n ipradrol: n
Transporter) (Uptake) P
SERT (Serotonin 10.000 nM nacti
> 10, n nactive
Transporter) (Uptake)
o ) Highly Selective for
Selectivity Ratio DAT/SERT <0.05 DAT

*Note: While 2-DPMP exhibits double-digit nanomolar potency (70 nM), D2PM (the alcohol) is
structurally constrained by the hydroxyl group, rendering it slightly less potent but still highly
active in the sub-micromolar range.

Mechanism of Action: Reuptake Inhibition

D2PM functions as a non-competitive blocker or competitive inhibitor of the transporter,
depending on the assay conditions. Unlike amphetamines, it does not induce substrate
reversal (release) of dopamine.

» Binding: D2PM binds to the orthosteric site (or a proximal allosteric site) on the DAT.

o Blockade: It locks the transporter in an outward-facing conformation or sterically hinders
dopamine binding.

e Result: Cytosolic dopamine is not depleted; synaptic dopamine concentrations increase
solely due to lack of clearance.
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Caption: D2PM binds to DAT, preventing DA reuptake. This leads to synaptic accumulation of
dopamine without vesicle depletion.

Experimental Methodologies

To validate the affinity of D2PM hydrochloride in a laboratory setting, the following protocols are
standard.

A. Radioligand Binding Assay (DAT)

Objective: Determine
(Binding Affinity).[1]

o Tissue Source: Rat striatal membranes or HEK293 cells stably expressing human DAT
(hDAT).

e Radioligand: [

HJWIN35,428 (highly selective DAT inhibitor) or [
[[RTI-121.

e Protocol:

o Preparation: Homogenize tissue in ice-cold binding buffer (50 mM Tris-HCI, 120 mM NaCl,
pH 7.4).
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o Incubation: Incubate membranes (100

g protein) with 1 nM radioligand and varying concentrations of D2PM (
to
M) for 2 hours at 4°C.

o Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5%
polyethylenimine (to reduce non-specific binding).

o Analysis: Measure radioactivity via liquid scintillation counting. Calculate
and convert to

using the Cheng-Prusoff equation:

B. Functional Uptake Inhibition Assay

Objective: Determine

(Functional Potency).

o System: HEK293-hDAT cells.
e Substrate: [

H]Dopamine.

e Protocol:

o

Seed cells in 96-well plates.

[¢]

Wash with Krebs-Ringer-HEPES buffer.

[¢]

Pre-incubate with D2PM for 10 minutes.

o

Add [

H]Dopamine (20 nM final) and incubate for 5 minutes at room temperature.
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o Terminate uptake by washing with ice-cold buffer.

o Lyse cells and quantify radioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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» To cite this document: BenchChem. [Technical Guide: D2PM (Diphenylprolinol)
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149274/docs#technical-guide-d2pm-
diphenylprolinol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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